molecular formula C14H15ClO4 B8569034 Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester CAS No. 6768-20-3

Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester

Cat. No. B8569034
CAS RN: 6768-20-3
M. Wt: 282.72 g/mol
InChI Key: OJWGHOBMLQZGJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester is a useful research compound. Its molecular formula is C14H15ClO4 and its molecular weight is 282.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

6768-20-3

Product Name

Propanedioic acid, [(2-chlorophenyl)methylene]-, diethyl ester

Molecular Formula

C14H15ClO4

Molecular Weight

282.72 g/mol

IUPAC Name

diethyl 2-[(2-chlorophenyl)methylidene]propanedioate

InChI

InChI=1S/C14H15ClO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-9H,3-4H2,1-2H3

InChI Key

OJWGHOBMLQZGJO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CC1=CC=CC=C1Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 97% chlorobenzaldehyde (51.5 g, 41.3 ml, 0.35 mole), diethyl malonate (57 g, 54 ml, 0.35 mole), acetic acid (1 ml) and piperdine (2 ml) in benzene (150 ml) was heated under reflux with azeotropic removal of water overnight. Benzene was removed by distillation, the residue was diluted with ethyl acetate (200 ml), washed with 10% hydrochloric acid, saturated potassium bicarbonate, brine and dried over anhydrous magnesium sulfate and concentrated in vacuo to yield 100 g of the title A compound as an oil.
Quantity
41.3 mL
Type
reactant
Reaction Step One
Quantity
54 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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